molecular formula C19H16N2OS B2398199 N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-methylbenzamide CAS No. 313404-69-2

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-methylbenzamide

Cat. No. B2398199
CAS RN: 313404-69-2
M. Wt: 320.41
InChI Key: FMXJDHDCPXNHAJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-methylbenzamide, also known as DNTB, is a chemical compound that has been widely studied for its potential use in scientific research. This compound is of particular interest due to its unique chemical structure, which makes it a promising candidate for a variety of applications.

Scientific Research Applications

Antibacterial Activity

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-methylbenzamide has been investigated for its antibacterial potential. In particular, it has shown activity against Mycobacterium tuberculosis , the causative agent of tuberculosis (TB). Researchers have characterized its impact on mycobacterial energetics, making it a promising candidate for combating drug-resistant TB strains .

Efflux Inhibition

Efflux pumps play a critical role in bacterial drug resistance. N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-methylbenzamide has been studied as an efflux inhibitor (EI). EIs can slow down the emergence of resistance and enhance treatment duration. Although this compound presents challenges related to toxicity and drug-likeness, researchers have explored its structure-activity relationships to identify derivatives with balanced inhibitory properties and favorable physicochemical features .

Synthetic Applications

Beyond its biological activities, N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-methylbenzamide serves as a useful building block in organic synthesis. It has been employed in the creation of novel derivatives, including 1,3-thiazoles , pyrano[2,3-d]thiazoles , and 4,5-dihydrothiazolo[4,5-b]pyridines . These compounds find applications in various fields, from pharmaceuticals to materials science .

Other Potential Activities

While further research is needed, thiazole derivatives like N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-methylbenzamide have demonstrated diverse activities, such as:

properties

IUPAC Name

N-(4,5-dihydrobenzo[e][1,3]benzothiazol-2-yl)-4-methylbenzamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16N2OS/c1-12-6-8-14(9-7-12)18(22)21-19-20-17-15-5-3-2-4-13(15)10-11-16(17)23-19/h2-9H,10-11H2,1H3,(H,20,21,22)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FMXJDHDCPXNHAJ-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)CCC4=CC=CC=C43
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16N2OS
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

320.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4,5-dihydronaphtho[1,2-d]thiazol-2-yl)-4-methylbenzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.